Cas no 1806053-15-5 (2-Bromo-4-(difluoromethyl)-3-fluoro-6-methoxypyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-fluoro-6-methoxypyridine
• CAS No: 1806053-15-5
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4859353
• Update Time: 2025-06-13

2-Bromo-4-(difluoromethyl)-3-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-fluoro-6-methoxypyridine

• Inchi： 1S/C7H5BrF3NO/c1-13-4-2-3(7(10)11)5(9)6(8)12-4/h2,7H,1H3
• InChI Key： BZQUCLKLZDBXOK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-4-(difluoromethyl)-3-fluoro-6-methoxypyridine

Introduction to 2-Bromo-4-(difluoromethyl)-3-fluoro-6-methoxypyridine (CAS No. 1806053-15-5)

2-Bromo-4-(difluoromethyl)-3-fluoro-6-methoxypyridine, identified by the CAS number 1806053-15-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound represents a structurally complex molecule with a pyridine core substituted with bromine, difluoromethyl, fluoro, and methoxy functional groups. The unique combination of these substituents makes it a valuable intermediate in the synthesis of various biologically active molecules.

Thepyridine scaffold is a fundamental heterocyclic structure in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence ofbromo anddifluoromethyl groups enhances the electrophilicity and lipophilicity of the molecule, respectively, which can be exploited in further derivatization processes. Additionally, thefluoro andmethoxy substituents contribute to the overall electronic properties and metabolic stability of the compound.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds due to their enhanced binding affinity and improved pharmacokinetic profiles. The2-bromo-4-(difluoromethyl)-3-fluoro-6-methoxypyridine (CAS No. 1806053-15-5) has been employed in several synthetic pathways aimed at creating new drug candidates. For instance, its bromo group serves as an excellent handle for Suzuki-Miyaura cross-coupling reactions, allowing for the introduction of aryl or vinyl moieties. This reaction is particularly useful in constructing more complex aromatic systems that mimic natural products or known bioactive molecules.

Thedifluoromethyl group is a key feature in modern drug design, as it can improve metabolic stability by preventing oxidative degradation. Furthermore, it can modulate the pharmacokinetic properties of a drug by influencing its solubility and distribution. In contrast, thefluoro atom, while small, plays a critical role in enhancing binding interactions due to its ability to engage in halogen bonding with biological targets. This property has been leveraged in designing highly selective inhibitors for therapeutic applications.

Themethoxy group provides additional electronic modulation and can also serve as a site for further functionalization through nucleophilic substitution reactions. This versatility makes2-bromo-4-(difluoromethyl)-3-fluoro-6-methoxypyridine (CAS No. 1806053-15-5) a versatile building block in synthetic organic chemistry.

In academic research, this compound has been utilized in the development of novel kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in cancer therapy. The fluorinated pyridine derivatives have shown promise in disrupting aberrant signaling pathways by inhibiting specific kinases. For example, modifications of thebromo,difluoromethyl, andmethoxy groups have led to compounds with improved potency and selectivity against mutant forms of kinases associated with drug resistance.

The agrochemical sector has also benefited from the use of fluorinated pyridines like2-bromo-4-(difluoromethyl)-3-fluoro-6-methoxypyridine. Fluorinated agrochemicals often exhibit enhanced stability against environmental degradation and improved efficacy against pests and pathogens. The structural features of this compound make it a suitable precursor for synthesizing novel pesticides that target specific enzymatic pathways in insects or fungi.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation reactions to introduce the bromo group, protection-deprotection strategies to handle the methoxy functionality, and fluorination techniques to incorporate the fluoro atoms at specific positions on the pyridine ring. The difluoromethyl group is often introduced via metal-catalyzed cross-coupling reactions or through directed functionalization methods.

The purity and quality of2-bromo-4-(difluoromethyl)-3-fluoro-6-methoxypyridine (CAS No. 1806053-15-5) are critical for its application in pharmaceutical synthesis. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its structure and assess its purity. These methods ensure that any impurities do not interfere with subsequent synthetic steps or biological evaluations.

In conclusion, 2-bromo-4-(difluoromethyl)-3-fluoro-6-methoxypyridine represents a significant advancement in fluorinated heterocyclic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an indispensable intermediate for synthesizing novel bioactive molecules with improved pharmacological properties. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an even greater role in drug discovery and development.